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Compound of Interest

Compound Name: AV-153 free base

Cat. No.: B102863

Audience: Researchers, scientists, and drug development professionals.

Introduction: AV-153 free base is a 1,4-dihydropyridine (1,4-DHP) derivative recognized for its
antimutagenic properties.[1] Its mechanism involves DNA intercalation, leading to a reduction in
DNA damage and the stimulation of DNA repair pathways within human cells in vitro.[1]
Specifically, AV-153 has been shown to decrease the level of spontaneously arising DNA
single-strand breaks in human peripheral blood lymphocytes.[1] It also influences
poly(ADP)ribosylation, a key process in DNA repair and genome stability.[1] These
characteristics make AV-153 a compound of interest for research in immunology, oncology, and
genotoxic stress.

These application notes provide a summary of the known effects of AV-153 on human
lymphocytes and related cell lines, along with detailed protocols for its preparation and use in
key experimental assays.

Data Presentation

The biological activity of AV-153 free base has been quantified in several human cell lines,
including peripheral blood lymphocytes. The following tables summarize the key findings.

Table 1: Cytotoxicity of AV-153 Free Base in Human Hematopoietic Cancer Cell Lines
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Cell Line Cell Type Assay IC50 Value Reference

Raji B-cell ymphoma  Cytotoxicity 14.9 mM [1]
Promyelocytic o

HL-60 Cytotoxicity 10.3 mM [1]

leukemia

Table 2: Effect of AV-153 Free Base on DNA Integrity in Human Peripheral Blood Lymphocytes

Cell Type Treatment Duration Endpoint Result Reference
) Spontaneous

Peripheral ]

1nMto 10 DNA Single- 13-67%
Blood 3 hours ) [1]

UM AV-153 Strand reduction
Lymphocytes

Breaks

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action

AV-153 free base exerts its protective effects on DNA through a multi-faceted mechanism. It is

understood to intercalate with DNA, which may stabilize the structure and facilitate repair. Its

primary documented effect is the stimulation of DNA repair pathways, reducing the

accumulation of single-strand breaks. This process is linked to its influence on

poly(ADP)ribosylation, a signaling event critical for recruiting DNA repair machinery.
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Figure 1: Proposed Mechanism of Action of AV-153
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1. Isolate PBMCs
from whole blood

'

2. Culture Lymphocytes

'

3. Treat with AV-153
(e.g., 1 nM - 10 uM for 3h)

'

4. Perform Comet Assay
(Single-Cell Gel Electrophoresis)

'

5. Microscopy & Analysis
(Quantify DNA in tail vs. head)

Figure 2: Workflow for DNA Damage Assessment
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1. Isolate PBMCs

'

2. Stain with CFSE Dye

'

3. Activate T-Cells
(e.g., anti-CD3/CD28)

:

4. Treat with AV-153
(Dose-response)

'

5. Incubate for 3-5 Days

'

6. Analyze CFSE Dilution
by Flow Cytometry

Figure 3: Workflow for T-Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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peripheral-blood-lymphocytes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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